Cas no 2287287-14-1 (({3-Cyclopentylbicyclo[1.1.1]pentan-1-yl}methyl)(methyl)amine)

• Product Name: ({3-Cyclopentylbicyclo[1.1.1]pentan-1-yl}methyl)(methyl)amine
• CAS No: 2287287-14-1
• MF: C₁₂H₂₁N
• MW: 179.30184340477
• CID: 6006797
• PubChem ID: 137945811
• Update Time: 2025-07-08

({3-Cyclopentylbicyclo[1.1.1]pentan-1-yl}methyl)(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2287287-14-1
• 1-(3-Cyclopentyl-1-bicyclo[1.1.1]pentanyl)-N-methylmethanamine
• EN300-6760496
• ({3-cyclopentylbicyclo[1.1.1]pentan-1-yl}methyl)(methyl)amine
• ({3-Cyclopentylbicyclo[1.1.1]pentan-1-yl}methyl)(methyl)amine

• Inchi： 1S/C12H21N/c1-13-9-11-6-12(7-11,8-11)10-4-2-3-5-10/h10,13H,2-9H2,1H3
• InChI Key： NJOVHZWEAUBTFJ-UHFFFAOYSA-N
• SMILES： N(C)CC12CC(C3CCCC3)(C1)C2

Computed Properties

• Exact Mass: 179.167399674g/mol
• Monoisotopic Mass: 179.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12Ų

Additional information on ({3-Cyclopentylbicyclo[1.1.1]pentan-1-yl}methyl)(methyl)amine

Recent Advances in the Study of ({3-Cyclopentylbicyclo[1.1.1]pentan-1-yl}methyl)(methyl)amine (CAS: 2287287-14-1)

The compound ({3-Cyclopentylbicyclo[1.1.1]pentan-1-yl}methyl)(methyl)amine (CAS: 2287287-14-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in drug discovery.

The bicyclo[1.1.1]pentane (BCP) scaffold, which forms the core of this compound, is known for its high three-dimensionality and sp3-rich character, making it an attractive bioisostere for aromatic rings and other flat structures in drug design. The incorporation of a cyclopentyl group and a methylamine moiety further enhances the compound's versatility, allowing for interactions with various biological targets. Recent studies have explored the synthetic routes to this compound, with a particular emphasis on optimizing yield and purity for large-scale production.

Pharmacological evaluations of ({3-Cyclopentylbicyclo[1.1.1]pentan-1-yl}methyl)(methyl)amine have revealed promising activity in modulating central nervous system (CNS) targets. Preliminary in vitro assays indicate that the compound exhibits affinity for certain neurotransmitter receptors, suggesting potential applications in the treatment of neurological disorders such as depression and anxiety. Additionally, its metabolic stability and favorable pharmacokinetic profile make it a viable candidate for further preclinical development.

Recent advancements in computational chemistry have also shed light on the compound's binding modes and interactions with biological macromolecules. Molecular docking studies have identified potential binding sites on proteins involved in neurodegenerative diseases, providing a foundation for structure-activity relationship (SAR) studies. These insights are expected to guide the design of derivatives with improved potency and selectivity.

In conclusion, ({3-Cyclopentylbicyclo[1.1.1]pentan-1-yl}methyl)(methyl)amine represents a promising scaffold in medicinal chemistry, with potential applications spanning CNS disorders and beyond. Ongoing research efforts are focused on elucidating its mechanism of action and optimizing its pharmacological properties. The compound's unique structural attributes and biological activity underscore its significance as a valuable tool in drug discovery and development.